Cas no 588720-13-2 (Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride)

• Product Name: Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride
• CAS No: 588720-13-2
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 2850825
• PubChem ID: 69607058
• Update Time: 2024-11-06

Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride
• SCHEMBL5917945
• JOMFQXDXEKAYMN-UHFFFAOYSA-N
• PYRROLO[1,2-C]PYRIMIDINE-3-CARBOXYLIC ACID (HYDROCHLORIDE)
• DB-404342
• Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, hydrochloride
• Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid, hydrochloride (1:1)
• 588720-13-2
• G75473
• Pyrrolo[1,2-c]pyrimidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C8H6N2O2.ClH/c11-8(12)7-4-6-2-1-3-10(6)5-9-7;/h1-5H,(H,11,12);1H
• InChI Key： JOMFQXDXEKAYMN-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC2=CC=CN2C=N1)=O

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6